Cas no 1334370-57-8 (1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide)

• Product Name: 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide
• CAS No: 1334370-57-8
• MF: C₁₈H₁₇F₂N₃O₄S
• MW: 409.407089948654
• CID: 6329472
• PubChem ID: 56724436
• Update Time: 2025-06-08

1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide
• F6125-3567
• 1334370-57-8
• VU0533007-1
• AKOS024533259
• 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylbenzyl)azetidine-3-carboxamide
• 1-(3,4-difluorobenzoyl)-N-[(4-sulfamoylphenyl)methyl]azetidine-3-carboxamide

• Inchi： 1S/C18H17F2N3O4S/c19-15-6-3-12(7-16(15)20)18(25)23-9-13(10-23)17(24)22-8-11-1-4-14(5-2-11)28(21,26)27/h1-7,13H,8-10H2,(H,22,24)(H2,21,26,27)
• InChI Key： TWOQGUXFNOPQRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(C1CN(C(C2C=CC(=C(C=2)F)F)=O)C1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 409.09078353g/mol
• Monoisotopic Mass: 409.09078353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide

Comprehensive Overview of 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide (CAS No. 1334370-57-8)

1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide (CAS No. 1334370-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluorobenzoyl and sulfamoylphenyl moieties, is part of a growing class of small molecules being investigated for their role in modulating biological pathways. Researchers are particularly interested in its azetidine-3-carboxamide core, which is known for its conformational rigidity and ability to enhance binding affinity to target proteins.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide aligns with this trend, as its structure suggests potential interactions with enzymes involved in inflammatory and metabolic disorders. For instance, the sulfamoyl group is a well-known pharmacophore in carbonic anhydrase inhibitors, a class of drugs used to treat conditions like glaucoma and epilepsy. This has led to speculation about the compound's applicability in similar therapeutic areas.

The compound's CAS No. 1334370-57-8 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Questions such as "What is the synthesis route for 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide?" or "How does the difluorobenzoyl group affect bioavailability?" are common among researchers. These queries highlight the need for detailed physicochemical and pharmacokinetic data, which are critical for optimizing the compound's drug-like properties.

From a synthetic chemistry perspective, the incorporation of fluorine atoms into the benzoyl ring is a strategic choice to improve metabolic stability and membrane permeability. Fluorination is a widely adopted tactic in medicinal chemistry, as evidenced by the success of fluorinated drugs like fluoxetine and celecoxib. Similarly, the azetidine ring in 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide offers a balance between ring strain and stability, making it an attractive scaffold for further derivatization.

Another area of interest is the compound's potential role in addressing drug resistance, a pressing challenge in modern therapeutics. The combination of its sulfamoyl and difluorobenzoyl groups may confer unique binding modes that circumvent resistance mechanisms observed in traditional enzyme inhibitors. This hypothesis is supported by recent studies on structurally analogous compounds, which have shown efficacy against resistant strains in preclinical models.

In conclusion, 1-(3,4-difluorobenzoyl)-N-(4-sulfamoylphenyl)methylazetidine-3-carboxamide (CAS No. 1334370-57-8) represents a promising candidate for further investigation in drug development. Its multifaceted chemical architecture and alignment with current pharmacological trends make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may emerge as a key player in the next generation of targeted therapies.